Cas no 1805596-59-1 (Methyl 2-bromomethyl-4-cyano-5-(trifluoromethoxy)benzoate)

• Product Name: Methyl 2-bromomethyl-4-cyano-5-(trifluoromethoxy)benzoate
• CAS No: 1805596-59-1
• MF: C₁₁H₇BrF₃NO₃
• MW: 338.077392816544
• CID: 4949822
• Update Time: 2025-09-28

Methyl 2-bromomethyl-4-cyano-5-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromomethyl-4-cyano-5-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H7BrF3NO3/c1-18-10(17)8-3-9(19-11(13,14)15)7(5-16)2-6(8)4-12/h2-3H,4H2,1H3
• InChI Key： DLFFGVKGPAOSBL-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C#N)C(=CC=1C(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• XLogP3: 3.2
• Topological Polar Surface Area: 59.3

Additional information on Methyl 2-bromomethyl-4-cyano-5-(trifluoromethoxy)benzoate

Methyl 2-bromomethyl-4-cyano-5-(trifluoromethoxy)benzoate (CAS No. 1805596-59-1): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-bromomethyl-4-cyano-5-(trifluoromethoxy)benzoate, identified by its CAS number 1805596-59-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and cardiovascular diseases. Its unique structural features, including the presence of a bromomethyl group, a cyano substituent, and a trifluoromethoxy group, make it an invaluable building block for medicinal chemists.

The 2-bromomethyl moiety in Methyl 2-bromomethyl-4-cyano-5-(trifluoromethoxy)benzoate is particularly noteworthy for its reactivity. This functional group allows for further derivatization through nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores. In recent years, there has been a surge in research focused on developing novel compounds with enhanced efficacy and reduced side effects. The bromomethyl group facilitates the introduction of amine or alcohol functionalities, which are common in drug design, thereby expanding the synthetic possibilities.

Additionally, the 4-cyano substituent contributes to the electronic properties of the molecule, influencing its interactions with biological targets. The cyano group is known to enhance lipophilicity and can also serve as a point for further chemical modifications. This characteristic makes Methyl 2-bromomethyl-4-cyano-5-(trifluoromethoxy)benzoate a versatile intermediate for designing molecules with specific pharmacokinetic profiles.

The presence of the 5-(trifluoromethoxy)benzoate moiety further enhances the compound's utility in pharmaceutical synthesis. The trifluoromethoxy group is a well-documented pharmacophore that improves metabolic stability and bioavailability. Its electron-withdrawing nature also modulates the electronic distribution of the molecule, which can be critical for achieving optimal binding affinity to biological targets. Recent studies have highlighted the importance of trifluoromethoxy groups in enhancing the activity of small-molecule drugs against various diseases.

In the realm of drug discovery, Methyl 2-bromomethyl-4-cyano-5-(trifluoromethoxy)benzoate has been utilized in several innovative approaches. For instance, researchers have leveraged its reactivity to develop novel kinase inhibitors targeting cancer-related pathways. The bromomethyl group allows for easy coupling with amines derived from natural products or synthetic scaffolds, enabling the rapid assembly of complex molecules with high precision.

Moreover, the compound has found applications in designing ligands for G-protein coupled receptors (GPCRs), which are integral to numerous physiological processes and are implicated in a wide range of diseases. The cyano and trifluoromethoxy groups contribute to optimal receptor binding by modulating hydrophobic interactions and electronic properties. Recent advancements in computational chemistry have further facilitated the use of Methyl 2-bromomethyl-4-cyano-5-(trifluoromethoxy)benzoate in virtual screening campaigns, accelerating the discovery of lead compounds.

The pharmaceutical industry has also explored the use of this intermediate in developing antiviral and anti-inflammatory agents. The structural features of Methyl 2-bromomethyl-4-cyano-5-(trifluoromethoxy)benzoate allow for modifications that can target specific viral proteases or inflammatory pathways. For example, recent studies have demonstrated its role in synthesizing molecules that inhibit viral replication by disrupting essential enzymatic processes.

Synthetic methodologies involving Methyl 2-bromomethyl-4-cyano-5-(trifluoromethoxy)benzoate have been refined to achieve high yields and purity, ensuring its suitability for industrial-scale production. Advances in green chemistry principles have also been integrated into these processes, minimizing waste and reducing environmental impact. Such innovations align with global efforts to promote sustainable pharmaceutical manufacturing.

The versatility of Methyl 2-bromomethyl-4-cyano-5-(trifluoromethoxy)benzoate extends beyond its applications in drug discovery. It has been utilized in material science research, where its unique structural properties contribute to the development of advanced polymers and coatings with enhanced durability and functionality. These materials find applications in various industries, including electronics and aerospace.

In conclusion, Methyl 2-bromomethyl-4-cyano-5-(trifluoromethoxy)benzoate (CAS No. 1805596-59-1) is a multifaceted compound with significant implications in pharmaceutical synthesis and beyond. Its structural features enable diverse chemical modifications, making it an indispensable tool for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of scientific innovation.